(3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]-1-[1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl]-N-methylmethanamine
• InChI: InChI=1S/C25H36N2O2/c1-4-29-25-7-5-6-23(18-25)20-26(2)19-22-13-16-27(17-14-22)15-12-21-8-10-24(28-3)11-9-21/h5-11,18,22H,4,12-17,19-20H2,1-3H3
• InChI Key: SOWMNSHOGSALBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CN(C)CC2CCN(CC2)CCC3=CC=C(C=C3)OC
• Molecular Formula: C25H36N2O2
• Molecular Weight: 396.6 g/mol

Description

(3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine is a chemical compound that is used in scientific research. It is a complex molecule that is difficult to synthesize, but its unique properties make it an important tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of (3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine is not fully understood. However, it is believed that the compound acts as a dopamine receptor agonist, which means that it binds to dopamine receptors in the brain and activates them. This activation leads to an increase in dopamine levels, which can have various effects on the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine are complex and varied. The compound has been shown to affect various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to affect various physiological processes, including heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

The advantages of using (3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine in lab experiments are that it is a highly specific and potent compound that can be used to study specific neurotransmitter systems in the brain. The limitations of using the compound are that it is difficult to synthesize, and it is not readily available. The compound is also expensive, which can limit its use in some lab experiments.

Future Directions

There are many future directions for the use of (3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine in scientific research. Some of these directions include:
1. Developing new drugs that can target specific neurotransmitter systems in the brain.
2. Studying the effects of the compound on other physiological processes, such as inflammation and immune function.
3. Investigating the use of the compound in the treatment of various neurological and psychiatric disorders.
4. Developing new synthetic routes for the compound that are more efficient and cost-effective.
5. Studying the long-term effects of the compound on the brain and body.

Synthesis Methods

The synthesis of (3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine is a complex process that involves multiple steps. The synthesis route involves the use of various reagents and solvents to create the final compound. The synthesis method is not only difficult but also time-consuming and requires a high level of expertise. Due to the complexity of the synthesis method, the compound is not readily available and is only used in scientific research.

Scientific Research Applications

(3-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methylamine is used in scientific research to study various biochemical and physiological processes. It is commonly used to study the effects of neurotransmitters such as dopamine, serotonin, and norepinephrine on the brain. The compound is also used to study the effects of various drugs on the brain and to develop new drugs that can target specific neurotransmitter systems.